Cas no 1269440-57-4 (4-(3-Iodo-1-isopropyl-1h-pyrazol-4-yl)pyrimidin-2-ol)

• Product Name: 4-(3-Iodo-1-isopropyl-1h-pyrazol-4-yl)pyrimidin-2-ol
• CAS No: 1269440-57-4
• MF: C₁₀H₁₁IN₄O
• MW: 330.125013589859
• CID: 2192570
• PubChem ID: 51034340
• Update Time: 2025-04-21

4-(3-Iodo-1-isopropyl-1h-pyrazol-4-yl)pyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Iodo-1-isopropyl-1h-pyrazol-4-yl)pyrimidin-2-ol
• 6-(3-Iodo-1-isopropyl-1H-pyrazol-4-yl)pyrimidin-2(1H)-one
• DB-331624
• 839-457-3
• SCHEMBL8226709
• 4-(3-iodo-1-isopropyl-1H-pyrazol-4-yl) pyrimidin-2-ol
• 1269440-57-4
• CLKDOEFITZFAQG-UHFFFAOYSA-N

• Inchi： 1S/C10H11IN4O/c1-6(2)15-5-7(9(11)14-15)8-3-4-12-10(16)13-8/h3-6H,1-2H3,(H,12,13,16)
• InChI Key： CLKDOEFITZFAQG-UHFFFAOYSA-N
• SMILES： IC1C(C2=CC=NC(N2)=O)=CN(C(C)C)N=1

Computed Properties

• Exact Mass: 329.99776Da
• Monoisotopic Mass: 329.99776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.88±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),